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Compound of Interest

Compound Name: 5-Chloro-2-methylpentan-2-ol

Cat. No.: B8642929 Get Quote

<An In-depth Technical Guide to 5-Chloro-2-methylpentan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive analysis of 5-Chloro-2-methylpentan-2-ol, a
halogenated tertiary alcohol of significant interest in synthetic organic chemistry. This document

elucidates its core structural features, physicochemical properties, and characteristic

spectroscopic data. It further details robust synthetic protocols and explores its reactivity, with a

focus on applications relevant to drug development and complex molecule synthesis. The

content is structured to provide not only procedural steps but also the underlying scientific

rationale, ensuring that researchers can confidently and effectively utilize this versatile building

block. Through detailed experimental workflows, data-rich tables, and mechanistic diagrams,

this guide serves as an authoritative resource for the scientific community.

Core Structural and Physicochemical Profile
5-Chloro-2-methylpentan-2-ol is a bifunctional molecule featuring a tertiary alcohol and a

primary alkyl chloride. This unique combination allows for a range of selective chemical

transformations, making it a valuable intermediate in multi-step syntheses. The tertiary alcohol

provides a site for potential elimination or derivatization, while the primary chloride is a reactive

handle for nucleophilic substitution. A thorough understanding of its physical properties is
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critical for designing experimental procedures, including solvent selection, reaction temperature

control, and purification strategies.

Table 1: Key Physicochemical Properties

Property Value Reference(s)

CAS Number 7712-59-6 [1][2][3][4][5]

Molecular Formula C₆H₁₃ClO [1][3][6]

Molecular Weight 136.62 g/mol [1][3][6]

IUPAC Name 5-chloro-2-methylpentan-2-ol [2][6]

Synonyms

1-Chloro-4-hydroxy-4-

methylpentane, 2-Methyl-5-

chloropentanol-2

[2][3][6]

Physical State Liquid

pKa (Predicted) 15.15 ± 0.29 [3]

Spectroscopic Signature for Structural Verification
Accurate structural confirmation of 5-Chloro-2-methylpentan-2-ol is achieved through a

combination of spectroscopic techniques. Each method provides unique insights into the

molecular framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

the different proton environments. Key signals include a triplet for the methylene group

adjacent to the chlorine, and a singlet for the two equivalent methyl groups on the carbon

bearing the hydroxyl group.

¹³C NMR: The carbon NMR spectrum will display six unique signals, confirming the presence

of six distinct carbon environments within the molecule.

Infrared (IR) Spectroscopy
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The IR spectrum is instrumental in identifying the key functional groups. A broad absorption

band in the region of 3400 cm⁻¹ is characteristic of the O-H stretch of the alcohol, while a peak

in the fingerprint region (typically 600-800 cm⁻¹) corresponds to the C-Cl stretching vibration.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern.

The mass spectrum of 5-Chloro-2-methylpentan-2-ol will exhibit a molecular ion peak (M⁺)

and a characteristic M+2 peak with an intensity ratio of approximately 3:1, confirming the

presence of a single chlorine atom.

Synthesis and Chemical Reactivity
Common Synthetic Approaches
The synthesis of 5-Chloro-2-methylpentan-2-ol is often achieved through the reaction of a

suitable Grignard reagent with a chlorinated carbonyl compound. For instance, the addition of

methylmagnesium bromide to 5-chloro-2-pentanone offers a direct route to the target molecule.

Diagram 1: Retrosynthetic Analysis

5-Chloro-2-methylpentan-2-ol 5-Chloro-2-pentanone + CH3MgBr
Grignard Reaction

Click to download full resolution via product page

Caption: Retrosynthetic approach to 5-Chloro-2-methylpentan-2-ol.

Key Reaction Pathways
The dual functionality of 5-Chloro-2-methylpentan-2-ol allows for a variety of subsequent

reactions. The primary chloride can undergo nucleophilic substitution with a range of

nucleophiles, enabling chain extension and the introduction of new functional groups. The

tertiary alcohol can be eliminated under acidic conditions to form an alkene, or it can be

derivatized to protect it during subsequent reaction steps.

Applications in Research and Drug Development
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5-Chloro-2-methylpentan-2-ol serves as a versatile building block in the synthesis of more

complex molecules, including active pharmaceutical ingredients (APIs).[7] Its ability to

participate in a variety of chemical transformations makes it a valuable tool for medicinal

chemists and process development scientists. For example, it can be used to introduce a

substituted pentyl chain into a larger molecular scaffold.

Experimental Protocols
Synthesis of 5-Chloro-2-methylpentan-2-ol from 5-
Chloro-2-pentanone
Objective: To prepare 5-Chloro-2-methylpentan-2-ol via a Grignard reaction.

Materials:

5-Chloro-2-pentanone

Methylmagnesium bromide (3.0 M solution in diethyl ether)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

To a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and

a reflux condenser under a nitrogen atmosphere, add a solution of 5-chloro-2-pentanone in

anhydrous diethyl ether.

Cool the flask to 0 °C in an ice bath.

Slowly add the methylmagnesium bromide solution via the dropping funnel, maintaining the

temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2 hours.
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Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride

solution.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to yield the crude product.

Purify the crude product by vacuum distillation.

Diagram 2: Experimental Workflow

Reaction Setup under N2

Addition of Grignard Reagent at 0°C

Reaction at Room Temperature

Aqueous Workup

Extraction and Drying

Purification by Distillation

Click to download full resolution via product page
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Caption: Workflow for the synthesis of 5-Chloro-2-methylpentan-2-ol.

Safety and Handling
5-Chloro-2-methylpentan-2-ol should be handled in a well-ventilated fume hood.[8] Personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at

all times. It may be irritating to the eyes, skin, and respiratory system. Store in a cool, dry place

away from incompatible materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-chloro-2-methylpentan-2-ol｜lookchem [lookchem.com]

2. veeprho.com [veeprho.com]

3. Page loading... [wap.guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8642929?utm_src=pdf-body
https://www.benchchem.com/product/b8642929?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC388291000&productDescription=5-CHLORO-2-PENTANONE+90+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b8642929?utm_src=pdf-body
https://www.lookchem.com/5-chloro-2-methylpentan-2-ol/
https://www.benchchem.com/product/b8642929?utm_src=pdf-body
https://www.veeprho.com/cas-7712-59-6.html
https://www.benchchem.com/product/b8642929?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/547768
https://www.benchchem.com/product/b8642929?utm_src=pdf-body
https://www.molbase.com/en/price-5-chloro-2-methylpentan-2-ol-cas-7712-59-6.html
https://www.benchchem.com/product/b8642929?utm_src=pdf-body
https://www.lookchem.com/cas-771/7712-59-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/85825499
https://www.benchchem.com/product/b8642929?utm_src=pdf-body
https://www.pharmaffiliates.com/en/cas-7712-59-6
https://www.benchchem.com/product/b8642929?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL4728959.htm
https://veeprho.com/impurities/5-chloro-2-methylpentan-2-ol/
https://wap.guidechem.com/encyclopedia/5-chloro-2-methylpentan-2-ol-dic1686626.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8642929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 5-CHLORO-2-METHYLPENTAN-2-OL | 7712-59-6 [chemicalbook.com]

5. pharmaffiliates.com [pharmaffiliates.com]

6. 5-Chloro-2-methylpentan-2-ol | C6H13ClO | CID 547768 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. lookchem.com [lookchem.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [5-Chloro-2-methylpentan-2-ol structural information].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8642929#5-chloro-2-methylpentan-2-ol-structural-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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